3-methyl-1-(1H-1,2,4-triazol-3-yl)butan-1-amine hydrochloride
Overview
Description
3-methyl-1-(1H-1,2,4-triazol-3-yl)butan-1-amine hydrochloride is a compound that belongs to the class of triazole derivatives Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-methyl-1-(1H-1,2,4-triazol-3-yl)butan-1-amine hydrochloride typically involves the reaction of 3-methyl-1-(1H-1,2,4-triazol-3-yl)butan-1-amine with hydrochloric acid. The reaction is carried out under controlled conditions to ensure the formation of the hydrochloride salt. The process may involve steps such as:
N-alkylation: This step involves the alkylation of 1H-1,2,4-triazole with 3-methylbutan-1-amine.
Hydrochloride formation: The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include:
Batch or continuous flow reactors: These reactors are used to control the reaction conditions precisely.
Purification steps: Techniques such as crystallization, filtration, and drying are employed to obtain the pure hydrochloride salt.
Chemical Reactions Analysis
Types of Reactions
3-methyl-1-(1H-1,2,4-triazol-3-yl)butan-1-amine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The triazole ring can undergo substitution reactions with various electrophiles.
Common Reagents and Conditions
Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.
Reducing agents: Such as sodium borohydride or lithium aluminum hydride.
Electrophiles: Such as alkyl halides or acyl chlorides.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example:
Oxidation: May yield oxides or hydroxylated derivatives.
Reduction: May yield amines or other reduced forms.
Substitution: May yield substituted triazole derivatives.
Scientific Research Applications
3-methyl-1-(1H-1,2,4-triazol-3-yl)butan-1-amine hydrochloride has several scientific research applications, including:
Mechanism of Action
The mechanism of action of 3-methyl-1-(1H-1,2,4-triazol-3-yl)butan-1-amine hydrochloride involves its interaction with specific molecular targets. The triazole ring can bind to enzymes or receptors, inhibiting their activity. This inhibition can lead to various biological effects, such as antimicrobial or anticancer activities .
Comparison with Similar Compounds
Similar Compounds
- 1-Methyl-1H-1,2,4-triazol-3-amine hydrochloride
- 2-methoxy-3-(1-methyl-1H-1,2,4-triazol-3-yl)aniline
- Tris (1-benzyl-1H-1,2,3-triazol-4-yl)methyl amine
Uniqueness
3-methyl-1-(1H-1,2,4-triazol-3-yl)butan-1-amine hydrochloride is unique due to its specific structure, which imparts distinct chemical and biological properties
Properties
CAS No. |
2680542-31-6 |
|---|---|
Molecular Formula |
C7H15ClN4 |
Molecular Weight |
190.7 |
Purity |
95 |
Origin of Product |
United States |
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